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Compound of Interest

Compound Name: Madiol

Cat. No.: B1230962

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
Madiol (also known as Methandriol), a substance categorized as an anabolic androgenic
steroid. Adherence to these procedures is critical to ensure the safety of laboratory personnel
and to mitigate environmental contamination. Madiol is harmful if swallowed or in contact with
skin, a suspected carcinogen, and very toxic to aquatic life with long-lasting effects.[1][2]

Immediate Safety and Handling Precautions

Before handling Madiol, it is imperative to consult the Safety Data Sheet (SDS) and be fully
aware of the potential hazards.

Personal Protective Equipment (PPE): A comprehensive suite of PPE is required when
handling Madiol. This includes:

Respiratory Protection: A dust respirator is necessary to avoid inhalation of powder.[3]

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Eye Protection: Safety glasses or chemical goggles are mandatory.[3]

Skin and Body Protection: A lab coat or other protective clothing should be worn.[1]
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Engineering Controls: All handling of Madiol powder, including weighing and solution
preparation, should be conducted within a certified chemical fume hood to prevent the
generation and spread of dust.[4]

Madiol Disposal Protocol

Madiol and any materials contaminated with it are considered hazardous waste and must be
disposed of accordingly.[3][4] Under no circumstances should Madiol be disposed of in
household garbage or allowed to enter the sewage system.[1][4]

Step-by-Step Disposal Procedure:

o Waste Segregation: All Madiol-contaminated waste must be segregated from non-hazardous
laboratory waste. This includes:

o Unused or expired Madiol powder.

o Empty Madiol containers.

o Contaminated PPE (gloves, disposable lab coats, etc.).

o Spill cleanup materials.

o Used weighing boats, pipette tips, and other consumables.
e Waste Containment:

o Place all solid Madiol waste into a designated, clearly labeled, and sealable hazardous
waste container.[4]

o For liquid waste containing Madiol, use a designated, leak-proof, and clearly labeled
hazardous waste container.

o Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"
the name "Madiol (Methandriol),” and the associated hazard symbols (e.g., harmful, health
hazard, environmentally hazardous).[1]
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o Storage: Store the sealed hazardous waste container in a cool, dry, and well-ventilated area,
away from incompatible materials, particularly oxidizing agents.[4]

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed professional waste disposal service.[5] All disposal activities must comply
with local, state, and federal regulations.[3][4][5][6]

Spill Management Protocol

In the event of a Madiol spill, immediate and appropriate action is crucial to prevent exposure
and environmental contamination.

o Evacuate and Alert: Alert personnel in the immediate area and restrict access to the spill
zone.[3]

o Don PPE: Before addressing the spill, ensure you are wearing the full complement of
prescribed PPE.[3]

o Containment: For minor spills, use dry cleanup procedures and avoid generating dust.[3]
Gently cover the spill with absorbent materials. Dampening the material with water can help
prevent it from becoming airborne.[3]

o Cleanup: Carefully sweep or vacuum the contained spill. If using a vacuum, it must be a
HEPA-filtered model suitable for hazardous dust.[3] Place all cleanup materials into the
designated hazardous waste container.

o Decontamination: Thoroughly decontaminate the spill area with an appropriate cleaning
agent.

» Waste Disposal: Dispose of all contaminated cleanup materials and PPE as hazardous
waste.

Madiol Properties and Hazards

For easy reference, the key chemical and hazard information for Madiol is summarized in the
tables below.
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Chemical Identification

Chemical Name 17-methyl-androst-5-ene-3[3,17(3-diol[1]
Synonyms Madiol, Methandriol, Methylandrostenediol[1][2]
CAS Number 521-10-8[1]

Molecular Formula C20H3202[2]

Molecular Weight 304.5 g/mol [2]

Hazard Classification

Acute Toxicity, Oral Harmful if swallowed[1][2]
Acute Toxicity, Dermal Harmful in contact with skin[1][2]
Carcinogenicity Suspected of causing cancer[2]

Very toxic to aquatic life with long lasting

Aquatic Hazard
effects[1]

Madiol Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Madiol
and related materials.
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Madiol Disposal Workflow
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Is the material contaminated
with Madiol?
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Caption: Madiol Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdn.caymanchem.com [cdn.caymanchem.com]

e 2. Methandriol | C20H3202 | CID 229021 - PubChem [pubchem.ncbi.nim.nih.gov]
» 3. datasheets.scht.com [datasheets.scbt.com]

e 4. benchchem.com [benchchem.com]

o 5. pfaltzandbauer.com [pfaltzandbauer.com]

e 6. static.cymitquimica.com [static.cymitquimica.com]

« To cite this document: BenchChem. [Proper Disposal of Madiol: A Comprehensive Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230962#madiol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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